Cas no 2411257-10-6 (2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide)

• Product Name: 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide
• CAS No: 2411257-10-6
• MF: C₉H₁₇ClN₂O₄S
• MW: 284.760280370712
• CID: 6108739
• PubChem ID: 145887668
• Update Time: 2025-07-21

2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide
• EN300-7559975
• 2411257-10-6
• Z1562134079
• 2-chloro-N-[2-(morpholine-4-sulfonyl)ethyl]propanamide

• Inchi： 1S/C9H17ClN2O4S/c1-8(10)9(13)11-2-7-17(14,15)12-3-5-16-6-4-12/h8H,2-7H2,1H3,(H,11,13)
• InChI Key： FLQMTXQFSDBENY-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCCS(N1CCOCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 284.0597559g/mol
• Monoisotopic Mass: 284.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide

Professional Introduction to 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide (CAS No. 2411257-10-6)

2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide, with the CAS number 2411257-10-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its chloro and morpholine sulfonylethyl substituents, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The< strong>structure of 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide incorporates a propanamide backbone, which is a common motif in many bioactive molecules. The presence of a chloro group at the second carbon atom and a morpholine sulfonylethyl side chain at the nitrogen atom enhances its interactability with biological targets. This configuration allows for diverse pharmacophoric interactions, which are crucial for modulating biological pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammation and immune responses. The< strong>morpholine sulfonylethyl moiety in 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide is particularly noteworthy, as it has been shown to exhibit anti-inflammatory properties in various preclinical models. Studies have demonstrated that compounds containing this moiety can interact with specific enzymes and receptors involved in inflammatory pathways, thereby reducing the production of pro-inflammatory cytokines.

Moreover, the< strong>chloro substituent in this compound plays a critical role in its pharmacological activity. Chloro groups are frequently found in pharmacologically active molecules due to their ability to enhance binding affinity and metabolic stability. In the context of 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide, the chloro group may contribute to its interaction with biological targets by improving its solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Using molecular docking simulations, scientists have been able to identify potential binding sites for 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide on various biological targets. These studies have revealed that the compound can bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

The< strong>pharmacological profile of 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide has been further explored through in vitro and in vivo studies. In cell-based assays, the compound has shown significant inhibitory activity against COX-1 and COX-2 enzymes, suggesting its potential as an anti-inflammatory agent. Additionally, animal models have demonstrated that treatment with this compound can reduce inflammation and pain associated with various pathological conditions.

The synthesis of 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the morpholine sulfonylethyl group is particularly challenging due to its sensitive nature. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

In conclusion, 2-Chloro-N-(2-morpholin-4-ylsulfonylethyl)propanamide (CAS No. 2411257-10-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing various medical challenges.